4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone

• IUPAC Name: 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C18H24N2O/c21-18-11-16(19-15-7-3-4-8-15)12-20(18)17-9-13-5-1-2-6-14(13)10-17/h1-2,5-6,15-17,19H,3-4,7-12H2
• InChI Key: GACANSOEPQNRIF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC2CC(=O)N(C2)C3CC4=CC=CC=C4C3
• Molecular Formula: C18H24N2O
• Molecular Weight: 284.4 g/mol

Description

4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone, also known as CPIP, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPIP is a small molecule that belongs to the class of pyrrolidinones and has been found to exhibit several promising biological activities.

Mechanism of Action

The mechanism of action of 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone is not fully understood. However, it has been suggested that 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone exerts its biological effects by modulating the activity of certain enzymes and receptors in the body. 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. It has also been shown to activate the peroxisome proliferator-activated receptor (PPAR), which plays a role in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has been found to exhibit several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has also been found to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in vitro. Additionally, 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified. 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has also been found to have good stability and solubility in aqueous solutions. However, there are also some limitations to using 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could interfere with experimental results.

Future Directions

There are several potential future directions for research on 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone. One area of interest is the development of 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone-based drugs for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to fully understand the mechanism of action of 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone and its potential therapeutic applications. Other areas of research could include investigating the effects of 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone on other physiological systems, such as the cardiovascular and respiratory systems.

Synthesis Methods

The synthesis of 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone involves the reaction of 2,3-dihydro-1H-inden-2-amine with cyclopentanone and pyrrolidinone in the presence of a catalyst. The resulting product is then purified using chromatography techniques. The synthesis of 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. 4-(cyclopentylamino)-1-(2,3-dihydro-1H-inden-2-yl)-2-pyrrolidinone has also been investigated for its role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.